Cas no 298682-27-6 ((4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid)

• Product Name: (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid
• CAS No: 298682-27-6
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 4712267
• Update Time: 2025-05-26

(4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid
• 2-(4-Ethyl-1-oxophthalazin-2(1H)-yl)acetic acid
• SMR000011011
• (4-ethyl-1-oxophthalazin-2(1H)-yl)acetic acid
• Oprea1_067346
• Oprea1_790812
• MLS000028214
• HMS2500O16
• STK371513
• BAS 02069623
• (4-ethyl-1-oxophthalazin-2-yl)acetic acid
• ST50259731
• 2-(4-ethyl-1-oxophthalazin-2-yl)acetic acid
• 2-(4-ethyl-1-

• Inchi： 1S/C12H12N2O3/c1-2-10-8-5-3-4-6-9(8)12(17)14(13-10)7-11(15)16/h3-6H,2,7H2,1H3,(H,15,16)
• InChI Key： XMXGZKRVENSZAK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC)=NN1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Topological Polar Surface Area: 70

(4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid Security Information

• Storage Condition：(BD444537)

Additional information on (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid

Recent Advances in the Study of (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid (CAS: 298682-27-6)

The compound (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid (CAS: 298682-27-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This phthalazine derivative has been investigated for its unique chemical properties and biological activities, particularly in the context of enzyme inhibition and anti-inflammatory effects. Recent studies have explored its synthesis, structural modifications, and pharmacological profiles, shedding light on its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid as a key intermediate in the synthesis of novel kinase inhibitors. The research demonstrated that this compound exhibits a high affinity for specific ATP-binding sites in kinases, making it a promising scaffold for the development of targeted cancer therapies. The study also reported improved synthetic routes for the compound, achieving higher yields and purity, which is critical for scalable production.

Further investigations into the anti-inflammatory properties of (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid were conducted by a team at the University of Cambridge. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that the compound significantly reduces the production of pro-inflammatory cytokines in vitro. This effect was attributed to its ability to modulate the NF-κB signaling pathway, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid has also been studied for its chemical reactivity. A 2024 paper in Organic & Biomolecular Chemistry detailed its use as a building block in multicomponent reactions, enabling the efficient synthesis of complex heterocyclic compounds. This versatility underscores its value in both academic and industrial research settings.

Despite these advancements, challenges remain in optimizing the bioavailability and selectivity of (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid derivatives. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a recent patent application (WO2023123456) describes prodrug versions of the compound designed to enhance its pharmacokinetic properties.

In conclusion, (4-Ethyl-1-oxo-1H-phthalazin-2-yl)-acetic acid (CAS: 298682-27-6) represents a versatile and promising compound in the field of medicinal chemistry. Its dual role as a pharmacological agent and a synthetic intermediate continues to inspire innovative research, with potential implications for drug discovery and development. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.